4-(1-benzyl-1H-imidazol-2-yl)-1-(2-fluorobenzoyl)piperidine

• IUPAC Name: [4-(1-benzylimidazol-2-yl)piperidin-1-yl]-(2-fluorophenyl)methanone
• InChI: InChI=1S/C22H22FN3O/c23-20-9-5-4-8-19(20)22(27)25-13-10-18(11-14-25)21-24-12-15-26(21)16-17-6-2-1-3-7-17/h1-9,12,15,18H,10-11,13-14,16H2
• InChI Key: QSMNECOYCJBLEL-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C2=NC=CN2CC3=CC=CC=C3)C(=O)C4=CC=CC=C4F
• Molecular Formula: C22H22FN3O
• Molecular Weight: 363.4 g/mol

Description

4-(1-benzyl-1H-imidazol-2-yl)-1-(2-fluorobenzoyl)piperidine, also known as BF234, is a potent and selective inhibitor of the dopamine transporter (DAT). It is a novel compound that has been extensively studied for its potential use in treating various neurological disorders.

Scientific Research Applications

Pharmacokinetics and Enzyme Inhibition

Compounds similar to 4-(1-benzyl-1H-imidazol-2-yl)-1-(2-fluorobenzoyl)piperidine have been explored for their pharmacokinetic properties and as enzyme inhibitors. One study examined the hydrolysis-mediated clearance of novel anaplastic lymphoma kinase inhibitors, revealing the challenges in balancing enzyme stability and potency (Teffera et al., 2013). Another research highlighted the synthesis and evaluation of benzylated derivatives for potential Anti-Alzheimer's activity, emphasizing the importance of structural modifications for therapeutic efficacy (Gupta et al., 2020).

Antipsychotic and Neuroleptic Activities

Several studies have investigated the neuroleptic and antipsychotic potentials of compounds with similar structures. For instance, 4-benzyl-1-piperidinylalkynylpyrroles, pyrazoles, and imidazoles were identified as potent antagonists for certain receptor subtypes, showing promise in models of Parkinson's disease (Wright et al., 1999). Another study explored the synthesis and pharmacological evaluation of 4-(4-fluorobenzoyl)piperidine derivatives as mixed receptor ligands, which could lead to new atypical antipsychotics (Diouf et al., 1999).

Antimicrobial and Antituberculosis Activities

Compounds in this category have also been evaluated for their antimicrobial and antituberculosis activities. For example, a series of ethyl-4-(4-((substituted benzyl)amino)piperidin-1-yl)-2-(phenyl/pyridyl)thiazole-5-carboxylates were designed and synthesized, showing promising activity against Mycobacterium smegmatis and Mycobacterium tuberculosis, highlighting their potential in combating tuberculosis (Jeankumar et al., 2013). Another study synthesized and evaluated the 2,4-diaminoquinazoline series as anti-tubercular agents, demonstrating bactericidal activity against both replicating and non-replicating M. tuberculosis (Odingo et al., 2014).